Cas no 354-61-0 (1,2-Dichloro-1,1,2-trifluoro-2-iodoethane)

• Product Name: 1,2-Dichloro-1,1,2-trifluoro-2-iodoethane
• CAS No: 354-61-0
• MF: C₂Cl₂F₃I
• MW: 278.827081680298
• MDL: MFCD00039402
• CID: 82180
• PubChem ID: 78981
• Update Time: 2025-10-28

1,2-Dichloro-1,1,2-trifluoro-2-iodoethane Chemical and Physical Properties

Names and Identifiers

• 1,2-dibromo-2-iodotrifluoroethane
• 1,2-Dichloro-2-iodo-1,1,2-trifluoroethane
• 1,2-Dichloro-1,1,2-trifluoro-2-iodoethane
• 1,2-dichloro-1,1,2-trifluoroiodoethane
• 1,2-dichloro-1,2,2-trifluoro-1-iodoethane
• 1,2-Dichloro-1-iodo-1,2,2-trifluoroethane
• 1,2-dichloro-1-iodotrifluoroethane
• 1,2-dichloro-2-iodotrifluoroethane
• 1-iodo-1,2,2-trifluoro-1,2-dichloroethane
• EINECS 206-565-1
• J193.831B
• UNII-O8W7U5MNKR
• 1,2-dichlorotrifluoro-1-iodoethane
• Q27285490
• AKOS005762922
• FT-0606369
• 354-61-0
• NS00041656
• Ethane, 1,2-dichloro-1,1,2-trifluoro-2-iodo-
• SCHEMBL1284179
• 1,2-Dichloro-1,1,2-trifluoro-2-iodoethane, tech
• O8W7U5MNKR
• DTXSID70870510
• MFCD00039402

• MDL： MFCD00039402
• Inchi： 1S/C2Cl2F3I/c3-1(5,6)2(4,7)8
• InChI Key： HCUGPHQZDLROAY-UHFFFAOYSA-N
• SMILES： IC(C(F)(F)Cl)(F)Cl
• BRN： 1740338

Computed Properties

• Exact Mass: 277.83700
• Monoisotopic Mass: 277.83739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 97.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.2
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: Not available
• Density: 2,2 g/cm3
• Boiling Point: 100 °C
• Flash Point: 100-101°C
• Refractive Index: 1.449
• PSA: 0.00000
• LogP: 3.11510
• Solubility: Not available
• Sensitiveness: Light Sensitive

1,2-Dichloro-1,1,2-trifluoro-2-iodoethane Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38
• Safety Term：S23;S26;S36

Additional information on 1,2-Dichloro-1,1,2-trifluoro-2-iodoethane

1,2-Dichloro-1,1,2-trifluoro-2-iodoethane (CAS No 354-61-0): A Comprehensive Overview

1,2-Dichloro-1,1,2-trifluoro-2-iodoethane (commonly referred to as CAS No 354-61-0) is a highly specialized organic compound with a unique combination of halogens attached to its ethane backbone. This compound has garnered significant attention in the fields of fluorine chemistry and materials science due to its versatile properties and potential applications. The molecule's structure, featuring two chlorine atoms, three fluorine atoms, and one iodine atom, makes it a valuable precursor in the synthesis of advanced materials and pharmaceutical intermediates.

The synthesis of 1,2-dichloro-1,1,2-trifluoro-2-iodoethane involves a series of carefully controlled reactions that exploit the reactivity of halogens. Recent studies have focused on optimizing the synthesis pathways to enhance yield and purity. For instance, researchers at the University of California have developed a novel method using electrophilic substitution techniques that significantly reduce byproduct formation. This advancement not only improves the efficiency of production but also aligns with sustainability goals by minimizing waste.

One of the most promising applications of CAS No 354-61-0 is in the development of next-generation fluoropolymers. These polymers exhibit exceptional thermal stability and chemical resistance, making them ideal for use in aerospace and automotive industries. A groundbreaking study published in *Nature Materials* demonstrated that incorporating 1,2-dichloro-1,1,2-trifluoro-2-iodoethane as a monomer precursor leads to fluoropolymers with unprecedented mechanical properties. This discovery has opened new avenues for lightweight yet durable materials in high-performance applications.

In addition to its role in materials science, CAS No 354-61-0 has shown potential in medicinal chemistry. Its ability to act as a bioisostere in drug design has been explored by researchers at Pfizer Inc., who reported successful incorporation into lead compounds targeting various therapeutic areas. The compound's unique halogen combination allows for fine-tuning of pharmacokinetic properties, making it a valuable tool in drug discovery pipelines.

The environmental impact of 1,2-dichloro-1,1,2-trifluoro-2-iodoethane has also been a topic of recent research. Studies conducted by the Environmental Protection Agency (EPA) suggest that while the compound itself is not classified as hazardous under current regulations, its degradation products require further investigation. Advanced analytical techniques such as mass spectrometry and chromatography have been employed to track its behavior in various environmental matrices.

Looking ahead, the demand for CAS No 354-61-0 is expected to grow as industries seek innovative solutions for high-performance materials and advanced therapeutics. Collaborative efforts between academia and industry are likely to drive further innovations in its synthesis and application. As research continues to uncover new potentials for this compound, it remains at the forefront of cutting-edge scientific advancements.